The Strategic Advantage of Deuteration: A Technical Guide to the Synthesis and Characterization of Ivacaftor-D4
The Strategic Advantage of Deuteration: A Technical Guide to the Synthesis and Characterization of Ivacaftor-D4
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide details the synthesis and characterization of Ivacaftor-D4, a deuterated analog of the cystic fibrosis transmembrane conductance regulator (CFTR) potentiator, Ivacaftor. The strategic incorporation of deuterium (B1214612) at specific molecular positions enhances the metabolic stability of the parent drug, offering a promising avenue for improving its pharmacokinetic profile and potentially reducing dosing frequency for cystic fibrosis patients. This document provides a comprehensive overview of the synthetic route, detailed analytical characterization, and a comparative analysis of its pharmacokinetic properties against the non-deuterated parent compound.
Introduction: The Rationale for Deuteration
Ivacaftor is a groundbreaking therapy for cystic fibrosis patients with specific gating mutations in the CFTR protein. However, it undergoes extensive metabolism in the liver, primarily mediated by the cytochrome P450 enzyme CYP3A4, necessitating twice-daily dosing to maintain therapeutic concentrations. Deuteration, the substitution of hydrogen with its stable isotope deuterium, can significantly alter the metabolic fate of a drug. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage. By selectively replacing hydrogen atoms at metabolically vulnerable sites with deuterium, the rate of metabolism can be slowed, leading to a longer drug half-life and increased systemic exposure. In the case of Ivacaftor, this strategy has led to the development of Ivacaftor-D4 (specifically d9-Ivacaftor, also known as CTP-656 or VX-561), with the goal of achieving a once-daily dosing regimen.
Synthesis of Ivacaftor-D4
The synthesis of Ivacaftor-D4 is a multi-step process that involves the preparation of two key intermediates: a deuterated aminophenol derivative and a quinoline (B57606) carboxylic acid moiety, followed by their coupling. An efficient synthetic strategy focuses on introducing the deuterium label late in the synthesis to maximize isotopic purity and minimize the cost associated with deuterated starting materials.
Key Intermediates
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Fragment A: 4-oxo-1,4-dihydroquinoline-3-carboxylic acid
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Fragment B (Deuterated): 5-amino-2,4-di-(tert-butyl-d9)-phenol
The deuterium atoms in Ivacaftor-D4 are located on the two tert-butyl groups of the phenol (B47542) ring.
Synthetic Workflow
The overall synthetic pathway can be visualized as a convergent synthesis where the two main fragments are prepared separately and then combined in a final coupling step.
Experimental Protocols
Protocol 1: Synthesis of 4-oxo-1,4-dihydroquinoline-3-carboxylic acid (Fragment A) [1][2]
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Step 1: Preparation of Ethyl 3-(2-aminophenyl)-3-oxopropanoate: 2-Nitrobenzoic acid is converted to the corresponding acyl chloride, which is then reacted with ethyl potassium malonate. The resulting product is then reduced to yield ethyl 3-(2-aminophenyl)-3-oxopropanoate.
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Step 2: Cyclization to Ethyl 4-oxo-1,4-dihydroquinoline-3-carboxylate: The aminophenyl propanoate derivative undergoes an intramolecular cyclization reaction. A common method involves heating with dimethylformamide dimethyl acetal (B89532) (DMF-DMA).
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Step 3: Hydrolysis: The resulting ester is hydrolyzed to the carboxylic acid using a base such as sodium hydroxide, followed by acidification.
Protocol 2: Synthesis of Deuterated 5-amino-2,4-di-(tert-butyl-d9)-phenol (Fragment B)
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Step 1: Generation of o-Quinone Methide: A suitable protected phenol is treated with a base to generate a transient o-quinone methide intermediate.
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Step 2: Introduction of Deuterated tert-Butyl Group: The o-quinone methide is trapped in situ with a deuterated Grignard reagent, such as methyl-d3-magnesium iodide (CD3MgI), to form d9-4-tert-butylphenol.
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Step 3: Functionalization: The deuterated phenol undergoes a second Friedel-Crafts alkylation with a deuterated tert-butyl source to introduce the second d9-tert-butyl group.
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Step 4: Nitration and Reduction: The resulting deuterated di-tert-butylphenol is nitrated and then reduced (e.g., using Pd/C and a hydrogen source) to yield the desired deuterated aminophenol.[3][4]
Protocol 3: Amide Coupling to form Ivacaftor-D4 [2][5]
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Activation of Carboxylic Acid: 4-oxo-1,4-dihydroquinoline-3-carboxylic acid (Fragment A) is activated using a peptide coupling reagent. A common choice is HATU (N,N,N',N'-tetramethyl-O-(7-azabenzotriazol-1-yl)uronium hexafluorophosphate).
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Coupling Reaction: The activated carboxylic acid is then reacted with the deuterated aminophenol (Fragment B) in the presence of a non-nucleophilic base, such as N,N'-diisopropylethylamine (DIPEA), in a suitable solvent like dimethylformamide (DMF).
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Purification: The crude Ivacaftor-D4 is purified using standard techniques such as column chromatography or recrystallization to yield the final product with high chemical and isotopic purity.
Characterization of Ivacaftor-D4
The identity, purity, and isotopic enrichment of the synthesized Ivacaftor-D4 are confirmed using a combination of spectroscopic and spectrometric techniques.
Characterization Workflow
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the molecular structure and determining the positions and extent of deuteration.
Experimental Protocol:
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Sample Preparation: A small amount of the purified Ivacaftor-D4 is dissolved in a deuterated solvent (e.g., DMSO-d6 or CDCl3). For quantitative NMR (qNMR), a certified internal standard is added.
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Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher). For quantitative measurements, a sufficient relaxation delay (D1) is used to ensure accurate integration.
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Spectral Analysis: The chemical shifts, coupling constants, and integration values are analyzed to confirm the structure and assess isotopic purity.
Expected Spectral Features:
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¹H NMR: The spectrum of Ivacaftor-D4 will show a significant reduction or complete absence of the signals corresponding to the protons of the two tert-butyl groups compared to the spectrum of non-deuterated Ivacaftor. The remaining signals should be consistent with the Ivacaftor scaffold.
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¹³C NMR: The signals for the carbon atoms directly attached to deuterium in the tert-butyl groups will exhibit a characteristic multiplet splitting pattern due to C-D coupling and will be shifted slightly upfield.
Table 1: Reference ¹H NMR Data for Ivacaftor (Non-deuterated) [6]
| Chemical Shift (δ, ppm) | Multiplicity | Assignment |
| 12.88 | d | NH (quinoline) |
| 11.81 | s | NH (amide) |
| 9.20 | s | OH (phenol) |
| 8.86 | d | CH (quinoline) |
| 8.32 | d | CH (quinoline) |
| 7.88 - 7.65 | m | 2 x CH (quinoline) |
| 7.51 | t | CH (quinoline) |
| 7.16 | s | CH (phenyl) |
| 7.10 | s | CH (phenyl) |
| 1.38 | s | 9H (tert-butyl) |
| 1.36 | s | 9H (tert-butyl) |
| Solvent: DMSO-d6 |
Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of Ivacaftor-D4 and to quantify the level of deuterium incorporation.
Experimental Protocol:
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Sample Introduction: The sample is introduced into the mass spectrometer, typically via liquid chromatography (LC-MS) for high-purity samples.
-
Ionization: Electrospray ionization (ESI) is a common technique for this type of molecule.
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Mass Analysis: High-resolution mass spectrometry (e.g., QTOF or Orbitrap) is used to determine the accurate mass of the molecular ion.
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Data Analysis: The mass spectrum will show the molecular ion peak for Ivacaftor-D4, which will be shifted by the mass of the incorporated deuterium atoms compared to the non-deuterated compound. The isotopic distribution pattern can be used to assess the degree of deuteration.
Expected Results:
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The molecular weight of Ivacaftor is approximately 392.49 g/mol .
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The molecular weight of Ivacaftor-D4 (with 18 deuterium atoms) would be approximately 410.60 g/mol . For d9-Ivacaftor, the molecular weight would be approximately 401.55 g/mol .
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LC-MS/MS can be used to monitor specific mass transitions, which will be shifted by +9 mass units for d9-Ivacaftor compared to the non-deuterated parent drug.[5]
Pharmacokinetic Profile
The primary motivation for developing Ivacaftor-D4 is to improve its pharmacokinetic properties. Preclinical and clinical studies have demonstrated the enhanced metabolic stability and improved pharmacokinetic profile of d9-Ivacaftor (CTP-656) compared to the parent compound.
Pharmacokinetic Evaluation Workflow
Comparative Pharmacokinetic Data
The following table summarizes the key pharmacokinetic parameters of Ivacaftor and d9-Ivacaftor from a Phase 1 clinical trial in healthy volunteers.[7]
Table 2: Comparative Pharmacokinetic Parameters of Ivacaftor and d9-Ivacaftor
| Pharmacokinetic Parameter | Ivacaftor (150 mg) | d9-Ivacaftor (CTP-656) (150 mg) | Key Observation |
| Area Under the Curve (AUC) | Baseline | Approximately 3-fold greater than Ivacaftor | Substantially increased total drug exposure with d9-Ivacaftor.[7] |
| Plasma Concentration at 24 hours (C24) | Baseline | Approximately 3-fold greater than Ivacaftor | Higher sustained plasma levels of d9-Ivacaftor.[7] |
| Half-life (t1/2) | Baseline | Approximately 40% longer than Ivacaftor | Slower elimination of d9-Ivacaftor from the body.[7] |
| Metabolite Profile | Major metabolites are M1 (active) and M6 (inactive) | Greatest exposure is to the parent drug | Deuteration reduces the rate of metabolism, leading to higher parent drug exposure.[7] |
In Vitro Metabolic Stability
The enhanced pharmacokinetic profile of d9-Ivacaftor is a direct result of its increased stability against metabolic breakdown.
Table 3: In Vitro Metabolic Stability in Human CYP3A4 Supersomes [1]
| Compound | Half-life (t½) Increase vs. Ivacaftor |
| d9-Ivacaftor (CTP-656) | Markedly enhanced stability |
| Deuterated Analog 105 | ~50% |
| Deuterated Analog 106 | ~50% |
| Deuterated Analog 110 | 55% |
Mechanism of Action: CFTR Potentiation
Ivacaftor and its deuterated analog act as potentiators of the CFTR protein. In cystic fibrosis patients with certain gating mutations (e.g., G551D), the CFTR protein is present on the cell surface but does not open efficiently to allow chloride ion transport. Ivacaftor binds to the CFTR protein and increases the probability that the channel will be in an open state, thereby restoring chloride flow across the cell membrane.
Conclusion
The synthesis and characterization of Ivacaftor-D4 represent a significant advancement in the development of therapies for cystic fibrosis. The strategic incorporation of deuterium leads to a more robust pharmacokinetic profile, characterized by a longer half-life and greater plasma exposure, while maintaining the in vitro potency of the parent compound. These improvements support the potential for a less frequent dosing schedule, which could enhance patient adherence and improve overall treatment outcomes. This technical guide provides a foundational understanding for researchers and drug development professionals working on the next generation of CFTR modulators.
References
- 1. researchgate.net [researchgate.net]
- 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 3. 5-AMino-2,4-di-tert-butylphenol synthesis - chemicalbook [chemicalbook.com]
- 4. tdcommons.org [tdcommons.org]
- 5. US9573902B2 - Process for the preparation of Ivacaftor and its intermediates - Google Patents [patents.google.com]
- 6. Ivacaftor synthesis - chemicalbook [chemicalbook.com]
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